Octylsuccinic acid
Overview
Description
Octylsuccinic acid is a derivative of succinic acid. Succinic acid is a dicarboxylic acid that plays several roles in living organisms, especially as an intermediate in the tricarboxylic acid (TCA) cycle . Octylsuccinic acid is not as widely studied or used as its isomer, Octenylsuccinic acid, which is a manufactured ingredient in foods . It is used to treat gum arabic, and also in waxy maize production and for rice starch production .
Synthesis Analysis
The synthesis of Octylsuccinic acid and its copolyanhydrides with sebacic acid has been achieved by melt polycondensation . This process was characterized by Fourier transform infrared spectroscopy, 1 H NMR, gel permeation chromatography, differential scanning calorimetry, and thermal gravimetric analysis .Molecular Structure Analysis
The molecular formula of Octylsuccinic acid is C12H22O4 . The structure of Octylsuccinic acid and its derivatives can be analyzed using Fourier transform infrared spectroscopy . This technique can identify the characteristic peak of carbonyl, indicating the formation of the ester bond .Scientific Research Applications
1. Polymer Synthesis and Drug Delivery Systems
Octylsuccinic acid is integral in synthesizing copolyanhydrides for potential use in drug delivery systems. Hamdan et al. (2008) demonstrated that copolyanhydrides made from 2-octylsuccinic acid and sebacic acid are degradable and can be used for controlled drug release (Hamdan et al., 2008). Additionally, Eenschooten et al. (2012) and (2010) explored octenyl succinic anhydride-modified hyaluronic acid derivatives as amphiphilic carriers, highlighting their potential in nanostructured delivery systems for hydrophobic drugs (Eenschooten et al., 2012); (Eenschooten et al., 2010).
2. Food Industry Applications
In the food industry, octenylsuccinate starch esters, derived from octenyl succinic acid, are used for their non-toxic, odorless properties and enhanced emulsification stability. Wan et al. (2019) discussed the synthesis of octenylsuccinic acid polysaccharide ester, emphasizing its application in the food industry and cost-effectiveness (Wan et al., 2019).
3. Medical Applications
Octylsuccinic acid has been identified in metabolic studies, such as in the urine samples of children with inherited metabolic diseases. This suggests its potential significance in metabolic pathway studies and diagnostics (Giordano et al., 1990).
4. Chemical and Biochemical Engineering
The compound plays a role in the study of chemical processes like the reactive extraction of succinic acid, as investigated by Kloetzer et al. (2013), who examined the effect of solvents like octan-1-ol on the extraction efficiency of succinic acid (Kloetzer et al., 2013).
5. Biosupercapacitors and Energy Storage
Octylsuccinic acid is involved in the fabrication of biosupercapacitors, as demonstrated by Tuncer et al. (2019), who explored its use in electrode materials for energy storage, showcasing its potential in biomedical applications (Tuncer et al., 2019).
6. Biotechnological Production of Succinic Acid
Research into the biotechnological production of succinic acid, a key chemical for various industrial applications, often involves octylsuccinic acid. Cheng et al. (2012) reviewed the progress in biosuccinate production, including pathways and microorganisms involved (Cheng et al., 2012).
Future Directions
The future directions of Octylsuccinic acid research could involve further exploration of its potential applications. For instance, succinic acid, from which Octylsuccinic acid is derived, is considered one of the top value-added bio-based chemicals . Therefore, there may be potential for Octylsuccinic acid to be used in similar applications, such as in the production of biodegradable materials .
properties
IUPAC Name |
2-octylbutanedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O4/c1-2-3-4-5-6-7-8-10(12(15)16)9-11(13)14/h10H,2-9H2,1H3,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPOGSOBFOIGXPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC(CC(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40948139 |
Source
|
| Record name | 2-Octylbutanedioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40948139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Octylsuccinic acid | |
CAS RN |
2530-32-7 |
Source
|
| Record name | 2-Octylbutanedioic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2530-32-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Octylsuccinic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002530327 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Octylbutanedioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40948139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Octylsuccinic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.984 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-yl)-hydrazine](/img/structure/B1615437.png)
![Ethyl naphtho[2,1-b]furan-2-carboxylate](/img/structure/B1615441.png)
![Alanine, 3-[(alpha,alpha-diphenylpiperonyl)thio]-, L-](/img/structure/B1615452.png)
